Cas no 1171704-01-0 (4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane)

4-(4-Chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane is a spirocyclic sulfonamide compound featuring a 1-oxa-4,8-diazaspiro[4.5]decane core. The presence of the 4-chlorobenzenesulfonyl moiety enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis. Its rigid spirocyclic structure contributes to stereochemical stability, making it valuable for designing bioactive molecules with targeted properties. The compound’s sulfonamide group offers versatility for further functionalization, while the chlorophenyl substituent may influence binding affinity in receptor-based applications. Suitable for research in medicinal chemistry, it demonstrates utility in the development of novel therapeutic agents or enzyme inhibitors. High purity and well-defined structural characteristics ensure reproducibility in synthetic applications.

4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane structure

1171704-01-0 structure

Product name:4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane

CAS No:1171704-01-0

MF:C₁₃H₁₇ClN₂O₃S

MW:316.803681135178

MDL:MFCD11987087

CID:5230862

PubChem ID:44116866

4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

- 4-((4-chlorophenyl)sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane
- 4-(4-chlorophenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decane
- 4-[(4-CHLOROPHENYL)SULFONYL]-1-OXA-4,8-DIAZASPIRO[4.5]DECANE
- 4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane
- MDL： MFCD11987087
- Inchi： 1S/C13H17ClN2O3S/c14-11-1-3-12(4-2-11)20(17,18)16-9-10-19-13(16)5-7-15-8-6-13/h1-4,15H,5-10H2
- InChI Key： BOEQELSTMJRMCJ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)S(N1CCOC21CCNCC2)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 437
XLogP3: 1.4
Topological Polar Surface Area: 67

4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-239166-1.0g	4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane	1171704-01-0	95%	1.0g	$728.0	2024-06-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1422758-250mg	4-((4-Chlorophenyl)sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane	1171704-01-0	95%	250mg	￥15678.00	2024-08-09
Enamine	EN300-239166-0.05g	4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane	1171704-01-0	95%	0.05g	$612.0	2024-06-19
Enamine	EN300-239166-10.0g	4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane	1171704-01-0	95%	10.0g	$3131.0	2024-06-19
Life Chemicals	F2189-0106-2μmol	4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane	1171704-01-0	90%+	2μl	$57.0	2023-07-07
Life Chemicals	F2189-0106-20μmol	4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane	1171704-01-0	90%+	20μl	$79.0	2023-07-07
Life Chemicals	F2189-0106-3mg	4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane	1171704-01-0	90%+	3mg	$63.0	2023-07-07
Life Chemicals	F2189-0106-50mg	4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane	1171704-01-0	90%+	50mg	$160.0	2023-07-07
Enamine	EN300-239166-0.1g	4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane	1171704-01-0	95%	0.1g	$640.0	2024-06-19
Life Chemicals	F2189-0106-10μmol	4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane	1171704-01-0	90%+	10μl	$69.0	2023-07-07

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Related Categories

Additional information on 4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane

Comprehensive Overview of 4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS No. 1171704-01-0)

4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane is a specialized organic compound with a unique spirocyclic structure, which has garnered significant attention in pharmaceutical and agrochemical research. Its CAS No. 1171704-01-0 serves as a critical identifier for researchers and regulatory bodies. The compound's sulfonyl and chlorobenzene functional groups contribute to its potential applications in drug discovery, particularly in modulating biological targets such as enzymes and receptors. Recent studies highlight its relevance in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine.

The structural complexity of 4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane offers versatility in synthetic chemistry. Its 1-oxa-4,8-diazaspiro[4.5]decane core is a scaffold of interest for designing small-molecule inhibitors, a topic frequently searched in AI-driven drug development platforms. Researchers are exploring its structure-activity relationships (SAR) to optimize bioavailability and selectivity. This aligns with the growing demand for computational chemistry tools and AI-assisted molecular design, which dominate contemporary scientific discourse.

From an industrial perspective, the compound's 4-chlorobenzenesulfonyl moiety enhances stability, making it suitable for high-throughput screening assays. Its potential role in crop protection formulations has also been investigated, resonating with global concerns about sustainable agriculture. Notably, its low environmental persistence compared to traditional agrochemicals positions it as a candidate for green chemistry initiatives, a trending topic in ESG (Environmental, Social, and Governance) reports.

Analytical characterization of CAS No. 1171704-01-0 involves advanced techniques like LC-MS and NMR spectroscopy, frequently queried in academic search engines. The compound's logP and pKa values are critical for predicting its pharmacokinetic behavior, a subject of interest in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. These metrics are increasingly analyzed using machine learning models, reflecting the intersection of chemistry and data science.

In summary, 4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane exemplifies innovation at the nexus of medicinal chemistry and materials science. Its multifaceted applications—from central nervous system (CNS) drug candidates to eco-friendly agrochemicals—underscore its relevance in solving modern challenges. As research progresses, this compound may emerge as a cornerstone in personalized therapeutics and sustainable industrial solutions.